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Compound of Interest

Compound Name: 5-Hexadecyl methotrexate

CAS No.: 88887-42-7

Cat. No.: B1664181

Get Quote

As drug development increasingly utilizes lipid conjugation to enhance cellular uptake and

bypass drug resistance mechanisms, laboratory safety protocols must evolve accordingly. 5-
Hexadecyl methotrexate is a highly lipophilic prodrug derivative of the classical antimetabolite

methotrexate (MTX)[1].

While standard MTX is hydrophilic and exhibits poor percutaneous absorption, the addition of a

16-carbon (hexadecyl) lipid chain fundamentally alters the molecule's physicochemical

properties[2][3]. This lipophilicity allows the compound to passively diffuse through the lipid

bilayers of human skin and cellular membranes without relying on active transport

mechanisms[1]. Consequently, the dermal toxicity and systemic exposure risks of 5-hexadecyl
methotrexate are significantly higher than those of standard methotrexate.

This guide provides the authoritative, step-by-step operational and personal protective

equipment (PPE) protocols required to handle this compound safely, ensuring both scientific

integrity and personnel protection.
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Mechanistic Causality: Why Standard MTX
Protocols are Insufficient
To understand the stringent PPE requirements, one must understand the cellular uptake

mechanism. Standard MTX is a polar, ionizable drug that requires the Reduced Folate Carrier

(RFC) for intracellular transport[3]. 5-Hexadecyl methotrexate bypasses this requirement,

utilizing passive diffusion to rapidly penetrate biological membranes, including the stratum

corneum of the skin[1].
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Figure 1: Cellular uptake mechanisms of hydrophilic vs. lipophilic methotrexate derivatives.

Hazard Classification Profile
Based on the foundational toxicity of the MTX pharmacophore[4][5] and the enhanced

permeability of the hexadecyl ester, the compound presents the following critical hazards:
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GHS Hazard Code Hazard Statement
Operational Implication for
5-Hexadecyl MTX

H301 Toxic if swallowed

Requires strict isolation from

food/drink; handling in

controlled zones.

H315 / H319 Causes skin/eye irritation
High risk of rapid dermal

absorption due to lipophilicity.

H340 / H341 May cause genetic defects

Genotoxic antimetabolite;

requires zero-exposure

tolerance[4].

H360D May damage the unborn child

Teratogenic; pregnant

personnel must avoid

handling[5].

H351 Suspected of causing cancer

Classified under NIOSH

guidelines for hazardous

antineoplastic drugs[6].

Personal Protective Equipment (PPE) Matrix
Because 5-hexadecyl methotrexate is a highly potent, lipophilic cytotoxic agent, standard

laboratory PPE (e.g., basic latex gloves and a cotton lab coat) is dangerously inadequate. You

must adhere to the following NIOSH-aligned hazardous drug PPE matrix[6]:
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Protection Zone Required Equipment
Material Specification &
Causality

Hands (Primary) Double Gloving (Chemo-rated)

Inner: Standard Nitrile. Outer:

Extended-cuff Nitrile or

Neoprene tested to ASTM

D6978. Why: Lipophilic

solvents and compounds can

degrade standard latex rapidly.

Double gloving prevents

breakthrough during prolonged

handling.

Body Impermeable Chemo Gown

Polyethylene-coated

polypropylene (e.g., Tyvek®).

Why: Cotton lab coats absorb

lipophilic powders and liquids,

holding the toxin against the

skin. Impermeable gowns

block passive diffusion.

Respiratory N95 or P100 Respirator

Fit-tested particulate respirator.

Why: Weighing dry powder

creates invisible micro-

aerosols. Inhalation directly

introduces the drug to the

highly vascularized pulmonary

epithelium[7].

Eyes/Face Safety Goggles & Face Shield

Indirect-vented chemical

goggles (not safety glasses).

Why: Protects ocular mucosa

from aerosolized powder or

accidental liquid splashes

during solubilization[5].

Operational Workflow: Step-by-Step Methodology
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Handling this compound requires a self-validating system where engineering controls and PPE

work in tandem. All handling of the dry powder MUST occur within a Class II, Type B2

Biological Safety Cabinet (BSC) or a dedicated powder containment hood.

1. Pre-Entry Preparation
(Inspect PPE & BSC)

2. Don Inner Gloves
(Nitrile, ASTM D6978)

3. Don Impermeable Gown
(Fasten in back)

4. Don N95/P100 Respirator
(Perform Seal Check)

5. Don Goggles & Face Shield

6. Don Outer Gloves
(Pull over gown cuffs)

7. Execute Weighing/Solubilization
(Inside Class II BSC)

Click to download full resolution via product page

Figure 2: Sequential PPE donning workflow for handling highly lipophilic cytotoxic powders.
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Phase 1: Preparation & Weighing (Highest Risk)
Prepare the BSC: Line the working surface of the BSC with a plastic-backed, absorbent

chemotherapy preparation mat.

Static Control: Lipophilic powders are often highly susceptible to static cling. Use an anti-

static bar or ionizer inside the hood to prevent the powder from aerosolizing or clinging to the

spatula.

Weighing: Use a dedicated micro-spatula. Weigh the compound directly into a pre-tared,

sealable glass vial rather than weigh paper. Cap the vial before removing it from the balance

area.

Phase 2: Solubilization
Solvent Selection: Due to its lipophilicity, 5-hexadecyl methotrexate has poor aqueous

solubility. It is typically solubilized in DMSO, ethanol, or using nonionic surfactants (e.g.,

Tween 80)[3].

Addition: Inject the solvent directly into the capped vial through a septum using a syringe, or

open the vial only deep within the BSC.

Vortexing: Ensure the vial is tightly sealed before vortexing. Inspect for micro-leaks.

Phase 3: Decontamination & Doffing
Surface Decontamination: Because the compound is lipophilic, standard water or mild

alkaline solutions (used for standard MTX) are insufficient[3]. Surfaces must be wiped down

with a detergent/surfactant solution to break down the lipid conjugate, followed by a 10%

sodium hypochlorite (bleach) solution to chemically inactivate the MTX core, and finally

rinsed with sterile water.

Doffing Sequence: Remove outer gloves inside the BSC and dispose of them in a biohazard

chemo waste bin. Remove the gown, face shield, and respirator outside the BSC. Remove

inner gloves last. Wash hands immediately with soap and water[5].

Disposal Plan
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5-Hexadecyl methotrexate must be treated as Trace or Bulk Chemotherapy Waste depending

on the volume, aligning with EPA/RCRA regulations for highly toxic (U-listed or characteristic)

hazardous waste.

Trace Waste (Empty vials, used PPE, prep mats): Place in rigid, puncture-resistant Yellow

Chemotherapy Waste Containers. These are destined for regulated medical waste

incineration.

Bulk Waste (Unused compound, heavily contaminated solvent/spills): Place in rigid Black

Hazardous Waste Containers. This requires specialized high-temperature incineration by a

licensed hazardous waste contractor.

Never dispose of solutions down the sink or in standard biohazard (red) bags, as the

compound is highly toxic to aquatic life and resists standard wastewater degradation[4][8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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